Cas no 62902-15-2 (Decanedioic acid, bis[6-(hydroxymethyl)-4-oxo-4H-pyran-3-yl] ester)

• Product Name: Decanedioic acid, bis[6-(hydroxymethyl)-4-oxo-4H-pyran-3-yl] ester
• CAS No: 62902-15-2
• MF: C₂₂H₂₆O₁₀
• MW: 450.435847759247
• CID: 390472
• PubChem ID: 71373658
• Update Time: 2025-04-19

Decanedioic acid, bis[6-(hydroxymethyl)-4-oxo-4H-pyran-3-yl] ester Chemical and Physical Properties

Names and Identifiers

• Decanedioic acid, bis[6-(hydroxymethyl)-4-oxo-4H-pyran-3-yl] ester
• bis[6-(hydroxymethyl)-4-oxopyran-3-yl] decanedioate
• Bis[6-(hydroxymethyl)-4-oxo-4H-pyran-3-yl] decanedioate
• DTXSID00796476
• 62902-15-2

• Inchi： 1S/C22H26O10/c23-11-15-9-17(25)19(13-29-15)31-21(27)7-5-3-1-2-4-6-8-22(28)32-20-14-30-16(12-24)10-18(20)26/h9-10,13-14,23-24H,1-8,11-12H2
• InChI Key： VWOITFUTBZKPMC-UHFFFAOYSA-N
• SMILES： O(C1=COC(CO)=CC1=O)C(CCCCCCCCC(=O)OC1=COC(CO)=CC1=O)=O

Computed Properties

• Exact Mass: 450.15259702g/mol
• Monoisotopic Mass: 450.15259702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 32
• Rotatable Bond Count: 15
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 146Ų